Cas no 20386-33-8 (2,3,4,5,6-Pentamethylbenzophenone)

• Product Name: 2,3,4,5,6-Pentamethylbenzophenone
• CAS No: 20386-33-8
• MF: C₁₈H₂₀O
• MW: 252.350805282593
• CID: 88173
• PubChem ID: 519768
• Update Time: 2025-04-18

2,3,4,5,6-Pentamethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-Pentamethylbenzophenone
• (2,3,4,5,6-pentamethylphenyl)-phenylmethanone
• 2,3,4,5,6-Pentamethyl benzopheneone
• 2,3,4,5,6-Pentamethyl-benzophenon
• 2,3,4,5,6-pentamethyl-benzophenone
• 2,3'-ANHYDROURIDINE-5'-O-CYANOETHYLDIISOPROPYLPHOSPHORAMIDITE
• benzoylpentamethylbenzene
• JFFVBXWGARSRSC-UHFFFAOYSA-N
• FT-0609335
• (2,3,4,5,6-Pentamethylphenyl)(phenyl)methanone #
• (2, 3, 4, 5, 6-pentamethylphenyl)-phenylmethanone
• DTXSID20334137
• HMS548N16
• Maybridge1_002590
• 20386-33-8
• CS-0449363
• (2,3,4,5,6-Pentamethylphenyl)(phenyl)methanone
• J-640208
• CDS1_000302
• AKOS009157220
• SCHEMBL5169856
• Methanone,(pentamethylphenyl)phenyl-(9ci)
• J-800210
• DivK1c_001342
• DTXCID30285227

• MDL： MFCD00051595
• Inchi： 1S/C18H20O/c1-11-12(2)14(4)17(15(5)13(11)3)18(19)16-9-7-6-8-10-16/h6-10H,1-5H3
• InChI Key： JFFVBXWGARSRSC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C(C)=C(C)C(C)=C(C)C=1C

Computed Properties

• Exact Mass: 252.15100
• Monoisotopic Mass: 252.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u7c89\u672b","dst":"powder"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.013
• Melting Point: 135-137 °C(lit.)
• Boiling Point: 380.9°Cat760mmHg
• Flash Point: 163.8°C
• Refractive Index: 1.557
• PSA: 17.07000
• LogP: 4.45960

2,3,4,5,6-Pentamethylbenzophenone Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38